(3-Nitro-pyrazol-1-yl)-propionic acid tert-butyl ester

• Molecular Formula: C10H15N3O4
• Molecular Weight: 241.24 g/mol
• IUPAC Name: tert-butyl 2-(3-nitropyrazol-1-yl)propanoate
• InChI: InChI=1S/C10H15N3O4/c1-7(9(14)17-10(2,3)4)12-6-5-8(11-12)13(15)16/h5-7H,1-4H3
• InChI Key: VOLZZHCKFNBIKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC(C)(C)C)N1C=CC(=N1)[N+](=O)[O-]

Description

(3-Nitro-pyrazol-1-yl)-propionic acid tert-butyl ester is a useful research compound. Its molecular formula is C10H15N3O4 and its molecular weight is 241.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-nitro-1H-pyrazole (prepared in example 3, 2.00 g, 17.70 mmol) in anhydrous N,N-dimethylformamide (30 mL), a 60% dispersion of sodium hydride in mineral oil (778 mg, 19.50 mmol) was added while stirring under nitrogen. After the effervescence ceased and the mixture was stirred for additional 30 min, 3-bromo-propionic acid tert-butyl ester (3.25 mL, 19.50 mmol) was added. The mixture was continued to stir under nitrogen for an additional 2 h. The solvent was removed in vacuo and purification by ISCO flash column chromatography (Teledyne Isco RediSep Flash Column 40 g; 2% methanol/methylene chloride to 5% methanol/methylene chloride) to afford (3-nitro-pyrazol-1-yl)-propionic acid tert-butyl ester (2.30 g, 57%) as a yellow oil.